Cas no 3023-98-1 (2H-Naphtho[2,3-b]pyran-2-one)

• Product Name: 2H-Naphtho[2,3-b]pyran-2-one
• CAS No: 3023-98-1
• MF: C₁₃H₈O₂
• MW: 196.20142364502
• CID: 313717
• PubChem ID: 9543378
• Update Time: 2025-04-19

2H-Naphtho[2,3-b]pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Naphtho[2,3-b]pyran-2-one
• benzo[g]chromen-2-one
• 2-Naphthaleneacrylicacid, 3-hydroxy-, d-lactone (6CI,7CI)
• 2-Propenoic acid, 3-(3-hydroxy-2-naphthalenyl)-, d-lactone
• 6,7-Benzocoumarin
• SCHEMBL4346213
• Q27149404
• benzocoumarin
• 3023-98-1
• DTXSID50429489
• SY300599
• CHEBI:80382
• 2H-benzo[g]chromen-2-one

• Inchi： 1S/C13H8O2/c14-13-6-5-11-7-9-3-1-2-4-10(9)8-12(11)15-13/h1-8H
• InChI Key： JKOCGAMDKVAHCI-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C3C=CC=CC3=CC1=2)=O

Computed Properties

• Exact Mass: 196.05244
• Monoisotopic Mass: 196.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones